Cas no 84344-54-7 (1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride)

• Product Name: 1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride
• CAS No: 84344-54-7
• MF: C₂₀H₂₇Cl₂N₃O₄
• MW: 444.352083444595
• CID: 1822997
• PubChem ID: 3069154
• Update Time: 2025-04-21

1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride
• DTXSID30233324
• Piperazine, 1-(2-methoxyphenyl)-4-(3-(3-nitrophenoxy)propyl)-, dihydrochloride
• 1-(2-Methoxyphenyl)-4-(3-(3-nitrophenoxy)propyl)piperazine dihydrochloride
• 84344-54-7

• Inchi： 1S/C20H25N3O4.2ClH/c1-26-20-9-3-2-8-19(20)22-13-11-21(12-14-22)10-5-15-27-18-7-4-6-17(16-18)23(24)25;;/h2-4,6-9,16H,5,10-15H2,1H3;2*1H
• InChI Key： ZMPAXWZRHMMJKY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC=C(C=1)[N+](=O)[O-])CCCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 443.1378617g/mol
• Monoisotopic Mass: 443.1378617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų